Cas no 869721-94-8 (1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid)
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid
- 1-acetyl-4-hydroxy-pyrrolidine-2-carboxylic acid
- N-Acetyl-L-hydroxyproline
- N-Acetyl-trans-4-hydroxy-L-proline
- 1-Acetyl-4-hydroxyproline
- HMS3372F09
- AMY22210
- STL453140
- VA50040
- SY009538
- AK01050665
- 1-Acetyl-4-hydroxy-2-pyrrolidinecarboxylic acid
- 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid
-
- Inchi: 1S/C7H11NO4/c1-4(9)8-3-5(10)2-6(8)7(11)12/h5-6,10H,2-3H2,1H3,(H,11,12)
- InChI Key: BAPRUDZDYCKSOQ-UHFFFAOYSA-N
- SMILES: OC1CN(C(C)=O)C(C(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 216
- XLogP3: -1.1
- Topological Polar Surface Area: 77.8
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A202704-1g |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 98% | 1g |
$287.0 | 2025-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7679-1G |
1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 95% | 1g |
¥ 1,267.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7679-5G |
1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 95% | 5g |
¥ 3,801.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ7679-10G |
1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 95% | 10g |
¥ 6,309.00 | 2023-04-13 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD447505-1g |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 98% | 1g |
¥1267.0 | 2024-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537379-1g |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 98% | 1g |
¥3264.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537379-5g |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 98% | 5g |
¥9139.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1537379-10g |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 98% | 10g |
¥12998.00 | 2024-04-27 | |
| Enamine | EN300-296378-0.05g |
1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-296378-0.1g |
1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid |
869721-94-8 | 95.0% | 0.1g |
$476.0 | 2025-03-19 |
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid
Professional Introduction to 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid (CAS No. 869721-94-8)
1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid, a compound with the chemical identifier CAS No. 869721-94-8, is a significant molecule in the field of chemical and biomedical research. This compound, characterized by its acetylated and hydroxylated pyrrolidine core structure, has garnered attention due to its potential applications in drug development and molecular biology. The unique structural features of 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid make it a valuable scaffold for synthesizing novel bioactive molecules that could address various therapeutic challenges.
The pyrrolidine ring is a common motif in many bioactive natural products and pharmaceuticals, known for its ability to interact with biological targets in a specific manner. The presence of both an acetyl group and a hydroxyl group in the molecule enhances its reactivity and functional diversity, making it a versatile intermediate in organic synthesis. In recent years, there has been growing interest in developing derivatives of this compound for their potential pharmacological properties.
Recent studies have highlighted the importance of 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid in the synthesis of enzyme inhibitors and receptor modulators. For instance, researchers have explored its use as a precursor in the development of compounds that target enzymes involved in metabolic pathways. These enzymes play crucial roles in diseases such as diabetes, obesity, and inflammatory disorders. The acetylated pyrrolidine moiety is particularly interesting because it can mimic natural substrates or modulate enzyme activity through covalent or non-covalent interactions.
In addition to its role in enzyme inhibition, 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid has been investigated for its potential as a ligand in receptor binding studies. The hydroxyl group provides a site for hydrogen bonding interactions, which are essential for the binding affinity of many pharmacological agents. This feature makes it an attractive candidate for designing small-molecule drugs that interact with specific receptors in the body. For example, derivatives of this compound have been studied for their interactions with G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.
The synthesis of 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as acetylation and hydroxylation. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions.
The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. Molecular docking studies have shown that derivatives of 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid can bind effectively to various biological targets, including proteins and nucleic acids. These studies provide insights into the structural requirements for high-affinity binding and guide the design of more potent derivatives.
In clinical research, 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid has been used as a starting material for developing novel therapeutic agents. Its structural framework allows for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Preclinical studies have demonstrated promising results in models of inflammation, pain, and neurodegenerative diseases. These findings suggest that further investigation into the pharmacological profile of this compound could lead to the development of new treatments for human diseases.
The future direction of research on 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid includes exploring its role in drug discovery and development pipelines. Advances in synthetic chemistry and biotechnology are expected to expand the library of derivatives available for testing their biological activity. Additionally, interdisciplinary approaches combining computational chemistry with experimental biology will be crucial in unraveling the complex interactions between this compound and biological systems.
In conclusion, 1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid (CAS No. 869721-94-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing bioactive molecules with therapeutic applications. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an important role in addressing some of the most challenging medical conditions facing society today.
869721-94-8 (1-Acetyl-4-hydroxypyrrolidine-2-carboxylic acid) Related Products
- 24587-32-4((2S,4R)-1-(2-Aminoacetyl)-4-hydroxypyrrolidine-2-carboxylic acid)
- 66267-44-5((2S,4S)-1-acetyl-4-hydroxypyrrolidine-2-carboxylic acid)
- 37712-75-7((2R,4R)-1-Acetyl-4-hydroxypyrrolidine-2-carboxylic Acid)
- 135777-18-3((2S)-1-Dodecanoyl-3-hydroxypyrrolidine-2-carboxylic acid)
- 33996-33-7(Oxaceprol)
- 27585-28-0(L-Proline,1-formyl-4-hydroxy-, (4R)-)
- 41736-92-9(N-Hexadecanoyl-4-Hydroxyproline)
- 848390-99-8(N-Tetradecanoyl-4-hydroxy-L-proline)
- 106564-72-1(D-Proline,1-acetyl-4-hydroxy-, (4S)-rel-)
- 648881-64-5(L-Proline, glycylglycyl-4-hydroxy-, (4R)-)